Cas no 2171833-71-7 (3-(dimethylamino)cyclohexane-1-thiol)

3-(Dimethylamino)cyclohexane-1-thiol is a functionalized cyclohexane derivative featuring both a tertiary amine and a thiol group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The dimethylamino group enhances solubility in polar solvents, while the thiol moiety allows for selective reactivity in thiol-ene click chemistry, metal coordination, and disulfide bond formation. Its cyclohexane backbone provides structural rigidity, which can be advantageous in designing conformationally constrained compounds. This compound is particularly useful in the development of ligands, catalysts, and bioactive molecules, where precise control over steric and electronic properties is required. Proper handling under inert conditions is recommended due to the thiol group's sensitivity to oxidation.
3-(dimethylamino)cyclohexane-1-thiol structure
2171833-71-7 structure
Product Name:3-(dimethylamino)cyclohexane-1-thiol
CAS No:2171833-71-7
MF:C8H17NS
MW:159.292280912399
CID:5963148
PubChem ID:89782353
Update Time:2025-06-09

3-(dimethylamino)cyclohexane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-(dimethylamino)cyclohexane-1-thiol
    • EN300-1288878
    • 2171833-71-7
    • SCHEMBL15229058
    • Inchi: 1S/C8H17NS/c1-9(2)7-4-3-5-8(10)6-7/h7-8,10H,3-6H2,1-2H3
    • InChI Key: REZCDXBDKWKRJQ-UHFFFAOYSA-N
    • SMILES: SC1CCCC(C1)N(C)C

Computed Properties

  • Exact Mass: 159.10817072g/mol
  • Monoisotopic Mass: 159.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 4.2Ų

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Additional information on 3-(dimethylamino)cyclohexane-1-thiol

Recent Advances in the Study of 3-(Dimethylamino)cyclohexane-1-thiol (CAS: 2171833-71-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(dimethylamino)cyclohexane-1-thiol (CAS: 2171833-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane-thiol structure and dimethylamino functional group, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and chemical synthesis. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key areas of interest is the compound's ability to modulate enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(dimethylamino)cyclohexane-1-thiol acts as a potent inhibitor of certain cysteine proteases, which are implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study highlighted the compound's high binding affinity and selectivity, making it a promising candidate for further drug development. Additionally, its thiol group has been shown to participate in redox reactions, suggesting potential applications in antioxidant therapies.

In the realm of chemical synthesis, 3-(dimethylamino)cyclohexane-1-thiol has been utilized as a chiral auxiliary in asymmetric synthesis. Researchers have reported its effectiveness in facilitating the formation of enantiomerically pure compounds, which are critical in the production of pharmaceuticals with reduced side effects. A recent paper in Organic Letters detailed a novel synthetic route using this compound to achieve high yields and stereoselectivity in the synthesis of beta-amino acids, a class of molecules with broad therapeutic applications.

Beyond its biochemical and synthetic applications, 3-(dimethylamino)cyclohexane-1-thiol has also been investigated for its potential in drug delivery systems. Its amphiphilic nature allows it to form stable micelles, which can encapsulate hydrophobic drugs and improve their bioavailability. A 2022 study in the International Journal of Pharmaceutics explored its use in nanoparticle-based delivery systems for cancer therapeutics, demonstrating enhanced tumor targeting and reduced systemic toxicity.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-(dimethylamino)cyclohexane-1-thiol for clinical use. Current research is focused on improving its synthetic accessibility and stability under physiological conditions. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these issues and accelerate its transition from bench to bedside.

In conclusion, 3-(dimethylamino)cyclohexane-1-thiol (CAS: 2171833-71-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its diverse applications, from enzyme inhibition to drug delivery, underscore its value as a tool for advancing therapeutic innovation. Future studies will likely continue to explore its mechanisms of action and expand its utility in addressing unmet medical needs.

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